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Abstract
DM1-SMe is a highly potent maytansinoid derivative that serves as a critical component in the

development of antibody-drug conjugates (ADCs). As a microtubule inhibitor, it is designed for

targeted delivery to cancer cells, thereby minimizing systemic toxicity associated with its parent

compound, maytansine. This technical guide provides a comprehensive overview of the origin

of DM1-SMe, its detailed synthesis from the microbial fermentation product Ansamitocin P-3,

and its mechanism of action. This document includes detailed experimental protocols, a

summary of physicochemical and biological data, and visual representations of the synthetic

and signaling pathways to support researchers in the field of oncology and drug development.

Introduction: The Genesis of a Potent Payload
The story of DM1-SMe begins with the natural product maytansine, an ansa macrolide first

isolated from the Ethiopian shrub Maytenus serrata.[1][2] Maytansine demonstrated powerful

antitumor properties by inhibiting microtubule assembly, a critical process for cell division.[1][3]

However, its clinical development in the 1970s was hampered by severe systemic toxicity,

which rendered it unsuitable for widespread therapeutic use.[1][3]
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The advent of monoclonal antibody technology opened a new avenue for harnessing the potent

cytotoxicity of maytansinoids. The core concept was to use an antibody to selectively deliver

the cytotoxic agent to cancer cells, thereby sparing healthy tissues. This led to the development

of antibody-drug conjugates (ADCs), where a potent "payload" is chemically linked to an

antibody that targets a tumor-specific antigen.

To be effectively used in an ADC, maytansine required chemical modification to introduce a

linking point for conjugation to an antibody. This led to the synthesis of DM1 (N2'-deacetyl-N2'-

(3-mercapto-1-oxopropyl)-maytansine), a derivative of maytansine with a free thiol group that

can be readily conjugated to a linker on an antibody.[1][4] DM1-SMe is a stabilized, protected

form of DM1 where the reactive thiol group is capped with a methyl disulfide (-SMe) group.[5]

This capping prevents the formation of DM1 dimers and other unwanted disulfide species

during storage and handling, ensuring a consistent and high-quality starting material for the

conjugation process.[5][6] The methyl disulfide group is readily cleaved during the conjugation

reaction to reveal the free thiol of DM1 for attachment to the antibody linker.

Physicochemical and Biological Properties of DM1-
SMe
A summary of the key quantitative data for DM1-SMe is presented in Table 1. This data is

essential for its handling, formulation, and use in experimental settings.
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Property Value Reference(s)

Chemical Name

N2'-deacetyl-N2'-[3-

(methyldithio)-1-

oxopropyl]maytansine

[5]

Synonyms DM1-SSMe [5]

CAS Number 138148-68-2 [1]

Molecular Formula C₃₆H₅₀ClN₃O₁₀S₂ [1][7]

Molecular Weight 784.4 g/mol [1][7]

Appearance Off-white to light yellow solid [8]

Solubility

DMF: 16 mg/mLDMSO: 12

mg/mLDMF:PBS (pH 7.2)

(1:5): 0.16 mg/mL

[1]

Storage Conditions

Short term (days to weeks): 0 -

4 °C, dry and darkLong term

(months to years): -20 °C

[5]

In Vitro Potency (IC₅₀)
0.002 to >3 nM in a panel of

cancer cell lines
[1]

Synthesis of DM1-SMe
The synthesis of DM1-SMe is a multi-step process that begins with the fermentation of the

microorganism Actinosynnema pretiosum to produce the precursor molecule, Ansamitocin P-3

(AP3).[2][9] AP3 is then chemically converted to maytansinol, which is subsequently acylated to

form DM1. Finally, the thiol group of DM1 is capped to yield DM1-SMe.

Synthetic Pathway Overview
The overall synthetic route from Ansamitocin P-3 to DM1-SMe is depicted below.
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Synthesis of DM1-SMe

Ansamitocin P-3 (AP3)

Maytansinol

Reduction

DM1-SMe

Esterification

N-methyl-N-(3-(methyldithio)propanoyl)-L-alanine

DM1 (Mertansine)

Reduction (for conjugation)
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Mechanism of Action of DM1-based ADCs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. medchemexpress.com [medchemexpress.com]

3. researchgate.net [researchgate.net]

4. DM1-Sme, 138148-68-2 | BroadPharm [broadpharm.com]

5. adc.bocsci.com [adc.bocsci.com]

6. adooq.com [adooq.com]

7. DM1-Sme | C36H50ClN3O10S2 | CID 11650734 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. medchemexpress.com [medchemexpress.com]

9. DM1-Sme CAS：138148-68-2 - Ruixibiotech [ruixibiotech.com]

To cite this document: BenchChem. [The Origin and Synthesis of DM1-SMe: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10776057/docs#the-origin-and-synthesis-of-dm1-
sme-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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